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Compound of Interest

Compound Name: 2,3,4-Trimethylphenol

cat. No.: B109512

An In-depth Technical Guide to the Safety and Hazards of 2,3,4-Trimethylphenol
Abstract

This technical guide provides a comprehensive overview of the safety and hazards associated
with 2,3,4-Trimethylphenol (CAS No. 526-85-2). It is intended for researchers, scientists, and
drug development professionals who handle this compound. This document synthesizes
available data on its chemical and physical properties, hazard classifications, toxicological
effects, and requisite safety protocols. All quantitative data are presented in tabular format for
clarity and ease of comparison. While specific experimental protocols for the cited studies are
not available in the public domain, representative methodologies based on international
guidelines are provided. Visualizations of hazard relationships and a general experimental
workflow are included to further aid in risk assessment and management.

Chemical and Physical Properties

2,3,4-Trimethylphenol is an aromatic organic compound.[1] It presents as needle-like crystals
and is characterized by a phenolic structure with three methyl groups attached to the benzene
ring.[2] It is very soluble in organic solvents like benzene, diethyl ether, and ethanol, but has
limited solubility in water.[2][3]

Table 1: Physical and Chemical Properties of 2,3,4-Trimethylphenol
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Property Value Source(s)
Molecular Formula CoH120 [4][5]
Molecular Weight 136.19 g/mol [4]

CAS Number 526-85-2 [4]
Appearance Needles crystals [2]

Melting Point 81 °C [2][6]
Boiling Point 236 °C [2][6]

Water Solubility

2.2 g/L at 25 °C (Slightly

soluble)

[3]

LogP (XLogP3)

2.7

[4]

pKa

10.59 at 25 °C

[3]

IUPAC Name

2,3,4-trimethylphenol

[4]

| Synonyms | Phenol, 2,3,4-trimethyl-; 2,3,4-Hemimellitenol; 1-Hydroxy-2,3,4-trimethylbenzene |

[1]6] |

Hazard Identification and GHS Classification

According to aggregated data from notifications to the ECHA C&L Inventory, a significant

portion of suppliers (88.9%) report that 2,3,4-Trimethylphenol does not meet GHS hazard

criteria.[4] However, a subset of notifications (11.1%) indicates several hazards.[4] It is crucial

for handlers to consult the specific Safety Data Sheet (SDS) provided by their supplier. The

classifications from the notifying companies are summarized below.

Table 2: GHS Hazard Classification for 2,3,4-Trimethylphenol
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Hazard L
Hazard Hazard Notifying
Hazard Class Statement
Category Statement Percentage
Code
Acute Toxicity, Harmful if
Category 4 H302 11.1%
Oral swallowed
Acute Toxicity, Harmful in
Category 4 H312 ) ) 11.1%
Dermal contact with skin
Skin
) o Causes skin
Corrosion/Irritatio  Category 2 H315 o 11.1%
irritation
n
Serious Eye )
Causes serious
Damage/Eye Category 1 H318 11.1%
o eye damage
Irritation
Hazardous to the
Aquatic Toxic to aquatic
Environment, Category 2 H411 life with long 11.1%
Long-Term lasting effects

Hazard

Source: Aggregated GHS information provided per 117 reports by companies from 2
notifications to the ECHA C&L Inventory.[4]

The following diagram illustrates the relationship between the identified hazards and the
primary precautionary responses required.
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Identified Hazards Precautionary Responses

H411: Toxic to aquatic life P273: Avoid release to the environment

P305+P351+P338: IF IN EYES:

AHIER CEIEES SRS G G Rinse cautiously with water for several minutes...

P280: Wear protective gloves/
eye protection/face protection

P302+P352: IF ON SKIN:
Wash with plenty of water

_ : ) P301+P312; IF SWALLOWED:
(H?’OZ' LT Call a POISON CENTER/doctor if you feel unwell

(H315: Causes skin irritatiorD

(H312: Harmful in contact with skirD

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Relationships.

Toxicological Information

Detailed toxicological studies for 2,3,4-trimethylphenol are not extensively documented in the
provided search results. The primary hazards identified are acute toxicity, skin irritation, and
serious eye damage.[4] Phenolic compounds, in general, can cause skin and eye irritation
upon contact.[1]

First Aid Measures
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In case of exposure, immediate action is critical. The following first aid measures are

recommended based on general safety guidelines for phenolic compounds.[7]

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Move the individual to
fresh air. If breathing is

Inhalation difficult, provide oxygen.
Seek immediate medical
attention.

Source(s)

[71L8]

Immediately remove all

contaminated clothing. Rinse
Skin Contact the affected skin area with

plenty of water and soap. Seek

immediate medical attention.

[7](8]

Immediately flush the eyes
with copious amounts of water

Eye Contact for at least 15 minutes, holding
the eyelids open. Seek

immediate medical attention.

[71(8]

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention. |[7][9] |

Fire-Fighting Measures

While specific flammability data for 2,3,4-trimethylphenol is limited, general guidance for

related compounds should be followed.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[9][10]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO) and carbon dioxide (COz).[11][12]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[11][13]

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and

personnel exposure.

Personal Precautions: Evacuate personnel to safe areas.[9] Use personal protective
equipment (PPE) as described in Section 8. Avoid breathing dust, vapors, mist, or gas.[9][10]
Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains, surface water, or the
sanitary sewer system.[9][13]

Methods for Cleaning Up: For solid spills, sweep up and shovel into suitable containers for
disposal.[11] Avoid dust formation.[11] For liquid spills, soak up with inert absorbent material
and dispose of as hazardous waste.[10]

Handling and Storage

Handling: Always handle in a well-ventilated area, preferably within a chemical fume hood.[7]
Wear suitable protective clothing and avoid all direct contact with skin and eyes.[7][8] Avoid
the formation of dust and aerosols.[8] Wash hands and any exposed skin thoroughly after
handling.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]
Store locked up.[11] Keep away from incompatible materials such as bases, acid
anhydrides, acid chlorides, and oxidizing agents.[11][13]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are critical for minimizing exposure.

Engineering Controls: Ensure that eyewash stations and safety showers are in close
proximity to the workstation.[7][14] Handle the compound in a chemical fume hood.[7]
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o Eye/Face Protection: Wear tightly fitting safety goggles or a full-face shield (compliant with
EN166 or OSHA 29 CFR 1910.133).[7][13]

» Skin and Hand Protection: Chemical-resistant gloves are mandatory.[7] A lab coat or
chemical-resistant apron should be worn.[7]

» Respiratory Protection: If working outside a fume hood or if dust is generated, a NIOSH-
approved respirator is necessary.[7]

Stability and Reactivity

o Reactivity: No specific reactivity data is available in the search results.
o Chemical Stability: Stable under normal, recommended storage conditions.[13]

e Incompatible Materials: Incompatible with bases, acid anhydrides, acid chlorides, metals,
copper, and oxidizing agents.[11][13]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon monoxide and carbon dioxide.[11][12]

Ecological Information

Based on a minority of GHS notifications, 2,3,4-trimethylphenol is considered toxic to aquatic
life with long-lasting effects (H411).[4] Therefore, release into the environment must be
avoided.[9]

Disposal Considerations

Disposal of 2,3,4-trimethylphenol and its contaminated materials must be conducted in
accordance with local, regional, and national hazardous waste regulations.[7][13] The material
can be disposed of by removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[9] Do not contaminate water, foodstuffs, or sewer systems.

[9]

Transport Information

For related compounds like other solid alkylphenols, the typical transport classification is:
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UN Number: UN2430

Proper Shipping Name: ALKYLPHENOLS, SOLID, N.O.S.

Hazard Class: 8 (Corrosive)

Packing Group: Il Source:[13] Users must verify the specific transport regulations for 2,3,4-
trimethylphenol based on their region and mode of transport.

Regulatory Information

2,3,4-Trimethylphenol is listed on the EPA's TSCA inventory with an "INACTIVE" status for its
specific CAS number (526-85-2), while the broader "Phenol, trimethyl-" category is listed as
"ACTIVE".[4] It is also listed on the Australian Inventory of Industrial Chemicals (AICIS) and the
New Zealand EPA Inventory.[4]

Representative Experimental Protocols

Detailed experimental protocols for the toxicological studies of 2,3,4-Trimethylphenol are not
provided in the surveyed literature. However, this section provides a generalized workflow for a
standard acute dermal toxicity study, based on established guidelines such as those from the
OECD (e.g., Guideline 402), to serve as a reference for researchers.
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Phase 1: Preparation

Animal Selection Dose Formulation
(e.g., healthy young adult rats) (Compound in appropriate vehicle)

Acclimatization
(Min. 5 days)

Phase 2: Ex;erimentation
Animal Preparation
(Clipping of fur from dorsal area)

'

Dose Application
(Apply test substance uniformly over ~10% of body surface)

'

Occlusion
(Cover with porous gauze and non-irritating tape for 24h)

Observation Period
(14 days)

Phase 3: Data Collection & Analysis

Daily Observations Gross Necropsy
(Mortality, clinical signs of toxicity, body weight changes) (Examine all animals at end of study)

DEIEWAEYSTS
(Determine LD50, identify toxic effects)

Click to download full resolution via product page

Caption: Generalized Workflow for an Acute Dermal Toxicity Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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